Cas no 137335-79-6 (Avermectin B1,4''-deoxy-4''-(methylamino)-, (4''R)-)
137335-79-6 structure
Product Name:Avermectin B1,4''-deoxy-4''-(methylamino)-, (4''R)-
CAS No:137335-79-6
MF:C49H75NO13
MW:886.118716478348
CID:186750
PubChem ID:11549937
Update Time:2025-04-19
Avermectin B1,4''-deoxy-4''-(methylamino)-, (4''R)- Chemical and Physical Properties
Names and Identifiers
-
- Avermectin B1,4''-deoxy-4''-(methylamino)-, (4''R)-
- Emamectin
- (4''R)-4''-Deoxy-4''-(methylamino)avermectin B1
- Emamectin [ISO]
- CHEMBL1907098
- 155569-91-8
- DTXSID301045898
- Emmamectin isomer
- CHEBI:39231
- emamectin B1a
- J-004450
- Emamectin benzoate
- 137335-79-6
- SCHEMBL229406
- Q27119776
- Avermectin B1, 4''-deoxy-4''-(methylamino)-, (4''R)-
- NSC781687
- 119791-41-2
- NSC-781687
- NS00000128
-
- Inchi: 1S/C49H75NO13/c1-12-26(2)44-29(5)18-19-48(63-44)24-35-21-34(62-48)17-16-28(4)43(27(3)14-13-15-33-25-56-46-42(51)30(6)20-36(47(52)59-35)49(33,46)53)60-40-23-38(55-11)45(32(8)58-40)61-39-22-37(54-10)41(50-9)31(7)57-39/h13-16,18-20,26-27,29,31-32,34-46,50-51,53H,12,17,21-25H2,1-11H3/b14-13+,28-16+,33-15+/t26-,27-,29-,31-,32-,34+,35-,36-,37-,38-,39-,40-,41-,42+,43-,44+,45-,46+,48+,49+/m0/s1
- InChI Key: CXEGAUYXQAKHKJ-NSBHKLITSA-N
- SMILES: O1CC2=CC=C[C@H](C)[C@@H](C(C)=CC[C@@H]3C[C@@H](C[C@]4(C=C[C@H](C)[C@@H]([C@@H](C)CC)O4)O3)OC([C@@H]3C=C(C)[C@H]([C@@H]1[C@]32O)O)=O)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)NC)OC)OC |c:2,t:4,10|
Computed Properties
- Exact Mass: 1757.03244
- Monoisotopic Mass: 885.52384145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 63
- Rotatable Bond Count: 9
- Complexity: 1750
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 20
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 162Ų
Experimental Properties
- PSA: 323.72
- LogP: log Kow = 5.0 at pH 7 /Emamectin benzoate/
Avermectin B1,4''-deoxy-4''-(methylamino)-, (4''R)- Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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